Cas no 1805065-55-7 (6-Fluoro-N,2-dimethyl-3-nitroaniline)

• Product Name: 6-Fluoro-N,2-dimethyl-3-nitroaniline
• CAS No: 1805065-55-7
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 5001462
• Update Time: 2025-08-03

6-Fluoro-N,2-dimethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-N,2-dimethyl-3-nitroaniline

• Inchi： 1S/C8H9FN2O2/c1-5-7(11(12)13)4-3-6(9)8(5)10-2/h3-4,10H,1-2H3
• InChI Key： LEPHDFOMEJUGKD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1NC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8

Additional information on 6-Fluoro-N,2-dimethyl-3-nitroaniline

6-Fluoro-N,2-dimethyl-3-nitroaniline (CAS No. 1805065-55-7)

6-Fluoro-N,2-dimethyl-3-nitroaniline is a highly specialized organic compound with the CAS registry number 1805065-55-7. This compound belongs to the class of aromatic amines and is characterized by its unique substitution pattern on the aniline backbone. The molecule features a fluorine atom at the 6-position, a methyl group attached to the nitrogen atom (N-methyl), another methyl group at the 2-position of the benzene ring, and a nitro group at the 3-position. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 6-Fluoro-N,2-dimethyl-3-nitroaniline typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for its preparation, often utilizing catalytic systems or microwave-assisted techniques to accelerate reaction rates and improve selectivity. Researchers have also explored the use of alternative starting materials and intermediates to reduce costs and environmental impact.

One of the most significant applications of 6-Fluoro-N,2-dimethyl-3-nitroaniline lies in its role as an intermediate in the synthesis of biologically active compounds. For instance, it has been employed in the development of novel antidepressants, where its structure contributes to modulating neurotransmitter systems in the brain. Recent studies have demonstrated its potential as a lead compound for designing drugs targeting neurodegenerative diseases, such as Alzheimer's disease, due to its ability to interact with specific protein targets.

In addition to pharmaceutical applications, 6-Fluoro-N,2-dimethyl-3-nitroaniline has found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and sensor technologies. Researchers have investigated its coordination properties with transition metals like copper and zinc, revealing potential applications in selective catalytic processes for organic transformations.

The pharmacokinetic properties of 6-Fluoro-N,2-dimethyl-3-nitroaniline have been extensively studied to evaluate its bioavailability and metabolic pathways. Recent findings suggest that it exhibits moderate absorption rates in vivo and undergoes hepatic metabolism via cytochrome P450 enzymes. These insights are critical for optimizing drug delivery systems and minimizing adverse effects when used as a therapeutic agent.

From an environmental perspective, understanding the fate and toxicity of 6-Fluoro-N,2-dimethyl-3-nitroaniline is essential for ensuring sustainable chemical practices. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term ecological impacts and develop strategies for safe disposal.

In conclusion, 6-Fluoro-N,2-dimethyl-3-nitroaniline (CAS No. 1805065-55-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to advanced materials development. As scientific understanding evolves, this compound is poised to play an increasingly important role in addressing pressing challenges in medicine and technology.